Cas no 2171980-15-5 (3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2171980-15-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5974197
• PubChem ID: 165585835
• Update Time: 2025-08-03

3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• 2171980-15-5
• EN300-1542700
• 3-{N-cyclopropyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid

• Inchi： 1S/C27H30N2O5/c30-25(31)13-14-29(19-11-12-19)26(32)17-9-10-18(15-17)28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,30,31)
• InChI Key： ANMMJSARJKNZSK-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Introduction to 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic Acid (CAS No. 2171980-15-5)

3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, identified by its CAS number 2171980-15-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a cyclopentyl moiety, and an amino acid derivative. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The molecular structure of 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid is highly complex, featuring multiple functional groups that can interact with biological targets in various ways. The cyclopropyl group, known for its stability and rigidity, can contribute to the compound's binding affinity and selectivity. Meanwhile, the cyclopentyl ring provides additional spatial constraints that can influence the conformation of the molecule, further modulating its interactions with biological systems.

One of the most striking features of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as an protecting group for amino acids. The Fmoc moiety in 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid suggests that the compound may have applications in synthetic chemistry or as a building block for more complex molecules. This feature also hints at potential uses in drug discovery, where such functional groups can be engineered to enhance solubility, stability, or bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate protein-protein interactions (PPIs). The complex structure of 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid makes it a promising candidate for this purpose. PPIs are involved in numerous cellular processes and are often considered attractive targets for drug development due to their critical roles in disease pathways. By designing molecules that can selectively interfere with these interactions, researchers aim to develop treatments for a wide range of disorders.

The compound's potential as a modulator of PPIs is further supported by its structural features. The combination of a cyclopropyl ring and a fluorenylmethoxycarbonyl group creates a rigid scaffold that can mimic natural ligands and bind to specific protein targets. Additionally, the presence of an amino group and a formamide moiety provides opportunities for further derivatization, allowing researchers to fine-tune the molecule's properties for optimal biological activity.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods, such as molecular dynamics simulations and virtual screening, have become increasingly sophisticated, enabling researchers to predict how different compounds will interact with biological targets. These tools have been instrumental in identifying promising candidates like 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, which may have therapeutic potential.

In particular, the fluorenylmethoxycarbonyl group has been extensively studied for its role in enhancing the binding affinity of peptides and small molecules to their targets. This property makes it an attractive feature for compounds intended to modulate PPIs, as it can improve the molecule's ability to compete with endogenous ligands and disrupt aberrant protein interactions. Furthermore, the cyclopropyl ring's stability under physiological conditions ensures that the compound remains intact within biological systems, increasing its likelihood of reaching its target and exerting its intended effect.

The potential applications of 3-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid extend beyond PPI modulation. Its complex structure also suggests that it could be used as a scaffold for developing kinase inhibitors or other enzyme-targeting agents. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that can inhibit specific kinases, researchers aim to develop treatments that can block aberrant signaling cascades and restore normal cellular function.

The versatility of this compound is further underscored by its ability to be modified in various ways. Researchers can introduce different substituents at strategic positions within the molecule to optimize its biological activity. For example, changes to the side chains or functional groups could enhance binding affinity or selectivity for specific targets. Additionally, modifications could improve pharmacokinetic properties such as solubility and metabolic stability, making the compound more suitable for clinical use.

In conclusion, 3-{N-cyclopropyl-1-3-({(9H-fluorenynmethyl)methoxycarbonyl})aminocyanopropionitrile (CAS No. 2171980155) represents an exciting opportunity in pharmaceutical research due to its intricate structure and potential applications in modulating protein-protein interactions and other key biological processes. The combination of structural elements such as cyclopropylnitrile rings Fmoc groups makes it a versatile candidate for further exploration as both a research tool and a lead compound for drug development efforts aimed at treating various diseases.